Cas no 343327-12-8 (6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine)
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine
- 6-CHLORO-4-N-(PROPAN-2-YL)PYRIMIDINE-2,4,5-TRIAMINE
- SCHEMBL3426121
- EN300-1653402
- 343327-12-8
-
- Inchi: 1S/C7H12ClN5/c1-3(2)11-6-4(9)5(8)12-7(10)13-6/h3H,9H2,1-2H3,(H3,10,11,12,13)
- InChI Key: CNYHXCROGLKAFF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(N)=N1)NC(C)C)N
Computed Properties
- Exact Mass: 201.0781231Da
- Monoisotopic Mass: 201.0781231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 89.9Ų
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653402-0.05g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-0.1g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-0.25g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-0.5g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-1.0g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-2.5g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-5.0g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-10.0g |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1653402-50mg |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 50mg |
$468.0 | 2023-09-21 | ||
| Enamine | EN300-1653402-100mg |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine |
343327-12-8 | 100mg |
$490.0 | 2023-09-21 |
6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine
Introduction to 6-Chloro-N4-(Propan-2-yl)pyrimidine-2,4,5-triamine (CAS No. 343327-12-8)
6-Chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine (CAS No. 343327-12-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine make it a promising candidate for further research and development in the pharmaceutical industry.
The chemical structure of 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine consists of a pyrimidine ring substituted with a chlorine atom at the 6-position and an isopropylamino group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chlorine atom can participate in various chemical reactions and interactions with biological targets, while the isopropylamino group can enhance solubility and binding affinity.
Recent studies have highlighted the potential of 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes. This finding has significant implications for the development of new antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.
In addition to its antiviral properties, 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine has also shown promise as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells suggests that 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.
The pharmacokinetic properties of 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further evaluate the safety and efficacy of 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger patient populations.
In conclusion, 6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine (CAS No. 343327-12-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of antiviral and anticancer drug discovery. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.
343327-12-8 (6-chloro-N4-(propan-2-yl)pyrimidine-2,4,5-triamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)